1-[(3-Bromo-4-fluorophenyl)methyl]azetidine-3-carboxylic acid

Specification

• CAS No.: 1340336-21-1
• Molecular Formula: C11H11BrFNO2
• Molecular Weight: 288.11 g/mol
• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methyl]azetidine-3-carboxylic acid
• Standard InChI: InChI=1S/C11H11BrFNO2/c12-9-3-7(1-2-10(9)13)4-14-5-8(6-14)11(15)16/h1-3,8H,4-6H2,(H,15,16)
• Standard InChI Key: KYWKCOPDMUQRPA-UHFFFAOYSA-N
• SMILES: C1C(CN1CC2=CC(=C(C=C2)F)Br)C(=O)O
• Canonical SMILES: C1C(CN1CC2=CC(=C(C=C2)F)Br)C(=O)O

Introduction

Synthesis and Chemical Reactions

The synthesis of azetidine derivatives typically involves several key steps, including the formation of the azetidine ring and the introduction of aromatic substituents. Industrial production may utilize batch or continuous flow reactors to optimize reaction conditions. For related compounds, synthesis often involves palladium-catalyzed reactions or other methods to introduce specific functional groups.

Potential Applications

Azetidine derivatives, including those with bromine and fluorine substituents, have potential applications in medicinal chemistry. They can act as inhibitors or modulators of enzymes involved in disease processes, influencing enzyme activity or receptor function through competitive inhibition or allosteric modulation. The presence of bromine and fluorine enhances binding affinity, allowing these compounds to modulate biological pathways effectively.

Research Findings and Future Directions

While specific research findings on 1-[(3-Bromo-4-fluorophenyl)methyl]azetidine-3-carboxylic acid are not available, studies on similar compounds highlight their versatility as building blocks for more complex organic molecules. Further research is needed to elucidate the physical properties and biological activities of this compound, which could contribute to advancements in drug development and material science.